Direct Brown 95, Techincal grade
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Overview
Description
Direct Brown 95, Technical grade is an azo dye used in PET/cotton blended fabrics as well as other textiles . It is also used as a dye for textiles, leather, plastics, and paper .
Molecular Structure Analysis
The molecular formula of Direct Brown 95, Technical grade is C31H20CuN6Na2O9S . The molecular weight is 760.10 g/mol .Physical And Chemical Properties Analysis
Direct Brown 95 is soluble in water for orange brown, with a solubility of 35g/L at 80 85℃. It is slightly soluble in ethanol and insoluble in acetone .Scientific Research Applications
Textile Dyeing
Direct Brown 95 is an azo dye used in PET/cotton blended fabrics as well as other textiles . It provides a rich brown color to the fabrics and is known for its excellent color fastness properties.
Histology and Cytology
In the field of histology and cytology, Direct Brown 95 serves as a stain . It aids in the differentiation of diverse cell types, making it a valuable tool for researchers studying cellular structures and functions .
Molecular Biology
Direct Brown 95 also serves as a marker in molecular biology . It facilitates the detection of DNA and RNA, which is crucial in genetic research and understanding the fundamental processes of life .
Leather Dyeing
The dye is also used in the leather industry . It is applied to give a brown color to leather products, enhancing their aesthetic appeal.
Paper Industry
Direct Brown 95 is used in the paper industry . It is used to dye paper products, contributing to their visual appeal and differentiation.
Environmental Impact
Direct Brown 95 is listed as an environmental reproductive toxin . It is also listed on the US EPA Toxic Release Inventory (TRI) list , indicating its potential environmental impact.
Safety and Hazards
Mechanism of Action
Target of Action
Direct Brown 95, Technical Grade, also known as disodium;2-[[3-[[4-[4-[(3-carboxy-4-hydroxyphenyl)diazenyl]phenyl]phenyl]diazenyl]-2,4-dihydroxyphenyl]diazenyl]-3-oxidobenzenesulfonate;copper, is primarily used as an azo dye . Its primary targets are textiles, leather, plastics, and paper . It binds to these materials, imparting a brown color.
Mode of Action
The compound works by binding to the fibers of the target materials. The azo group (-N=N-) in the compound forms a complex with the material’s surface, leading to the absorption of certain wavelengths of light and reflecting others, which results in the perception of the brown color .
Biochemical Pathways
It’s known that azo dyes can be metabolized by the liver into aromatic amines, some of which have been associated with health risks .
Pharmacokinetics
It’s known that azo dyes can be absorbed and metabolized in the body to various extents depending on their chemical structure . The bioavailability of Direct Brown 95 would depend on factors such as the route of exposure and the individual’s metabolic capacity.
Result of Action
The primary result of Direct Brown 95’s action is the imparting of a brown color to the target materials . . For instance, oral administration to rats of one commercial sample of Direct Brown 95 resulted in one hepatocellular carcinoma and several neoplastic nodules .
Action Environment
The action, efficacy, and stability of Direct Brown 95 can be influenced by various environmental factors. For instance, the dyeing process’s pH and temperature can affect the dye’s binding efficiency to the target material . Furthermore, the compound is listed as an environmental toxin on the US EPA Toxic Release Inventory list (TRI), indicating its potential environmental impact .
properties
IUPAC Name |
disodium;2-[[3-[[4-[4-[(3-carboxy-4-hydroxyphenyl)diazenyl]phenyl]phenyl]diazenyl]-2,4-dihydroxyphenyl]diazenyl]-3-oxidobenzenesulfonate;copper |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C31H22N6O9S.Cu.2Na/c38-24-14-12-21(16-22(24)31(42)43)34-32-19-8-4-17(5-9-19)18-6-10-20(11-7-18)33-37-29-26(40)15-13-23(30(29)41)35-36-28-25(39)2-1-3-27(28)47(44,45)46;;;/h1-16,38-41H,(H,42,43)(H,44,45,46);;;/q;;2*+1/p-2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SIAXDXALYPIXPL-UHFFFAOYSA-L |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)S(=O)(=O)[O-])N=NC2=C(C(=C(C=C2)O)N=NC3=CC=C(C=C3)C4=CC=C(C=C4)N=NC5=CC(=C(C=C5)O)C(=O)O)O)[O-].[Na+].[Na+].[Cu] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C31H20CuN6Na2O9S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
762.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Direct Brown 95, Techincal grade |
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